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Compound of Interest

Compound Name: cRIPGBM

Cat. No.: B1192432

Get Quote

Executive Summary & Substance Identification
cRIPGBM is a potent, cell-type-selective small molecule that induces apoptosis in

Glioblastoma Multiforme (GBM) Cancer Stem Cells (CSCs) by binding to RIPK2.[1][2][3][4][5]

[6][7][8][9][10] Unlike standard reagents, cRIPGBM acts as a "molecular switch," converting

pro-survival signaling into pro-apoptotic cascades.[9]

Because cRIPGBM is a cytotoxic agent designed to kill chemoresistant stem cells, it must be

handled with the same rigor as established antineoplastic agents (e.g., doxorubicin, cisplatin).

It is not a biological agent itself, but a chemical toxicant.
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Property Details

Chemical Name cRIPGBM (Cyclized RIPGBM)

CAS Number 2361988-77-2

Molecular Formula C₂₆H₂₀FN₂O₂[1][11] • Cl

Solubility Soluble in DMSO; slightly soluble in water.[1]

Primary Hazard
Cytotoxic / Antineoplastic. Potent inducer of

Caspase-1 mediated apoptosis.[1][2][3][5][9]

Waste Classification
Hazardous Chemical Waste. Do not dispose of

down the drain.

Critical Safety & Handling (Pre-Disposal)
Before disposal can occur, exposure risks must be mitigated.[1] cRIPGBM is frequently

solubilized in DMSO (Dimethyl Sulfoxide).[1]

WARNING: DMSO is a permeation enhancer.[1] It can carry cRIPGBM directly through intact

skin and standard latex gloves.[1]

PPE Requirements:

Gloves: Double-gloving with Nitrile is mandatory.[1] For concentrated stocks (>10 mM),

use Silver Shield/4H laminate gloves under nitrile.[1]

Respiratory: Handle all dry powder within a certified Chemical Fume Hood.[1]

Containment: Prepare stock solutions over a spill tray lined with plastic-backed absorbent

pads.

Disposal Workflows
The disposal method depends entirely on the state of the waste (Solid, Liquid, or Mixed).
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A. Pure Compound & Stock Solutions (High
Concentration)[1]

Definition: Expired powder, leftover DMSO stock solutions, or highly concentrated aliquots.[1]

Protocol:

Do not dilute to flush.[1]

Cap the vial tightly.

Place the vial inside a clear, sealable secondary bag (e.g., Ziploc).

Deposit into the RCRA Hazardous Chemical Waste container labeled "Cytotoxic/Toxic."[1]

Destruction: Must be sent for Chemical Incineration.

B. Cell Culture Media (Mixed Waste)[1]
Definition: Media containing cRIPGBM (typically nanomolar to micromolar concentrations)

used on GBM cell lines.[1]

The Trap: Researchers often bleach cell culture media and pour it down the drain.[1] DO

NOT DO THIS. Bleach inactivates the biologicals (cells) but does not neutralize the

cRIPGBM molecule.[1]

Protocol:

Aspirate media into a dedicated liquid waste flask labeled "Aqueous Waste with

Cytotoxins."

Do not add bleach.[1]

When full, cap the flask and transfer to the institution's Hazardous Chemical Waste

stream.

Why? Releasing apoptotic agents into municipal water systems violates EPA standards for

toxic waste.[1]
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C. Solid Waste (Consumables)[1]
Definition: Pipette tips, tubes, and gloves contaminated with cRIPGBM.[1]

Protocol:

Collect in a dedicated solid waste container lined with a yellow (trace chemo) or black

(bulk chemo) bag, depending on institutional color codes.[1]

Label as "Trace Cytotoxic Debris."[1]

Sharps: Needles used for injection must go into a hard-walled sharps container labeled

"Chemo/Cytotoxic Sharps" (often White or Yellow bins, distinct from standard Red

Biohazard bins).[1]

D. Animal Waste (Xenograft Models)
Definition: Bedding and carcasses of mice treated with cRIPGBM.[1]

Protocol:

cRIPGBM is stable in vivo.[1] Treat bedding as hazardous for 72 hours post-

administration.[1]

Carcasses: Double-bag and freeze. Label as "Chemical Hazard - Incinerate."[1] Do not

use standard tissue digestion (alkaline hydrolysis) unless verified to destroy the

compound.[1]

Waste Stream Decision Tree
The following logic flow ensures compliant segregation of cRIPGBM waste.
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cRIPGBM Waste Source

What is the physical state?
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Figure 1: Decision matrix for segregating cRIPGBM waste streams.[1] Note the prohibition of

bleaching for liquid media.

Emergency Spill Procedures
If cRIPGBM (especially in DMSO) is spilled:

Evacuate the immediate area if the spill is >50 mL or involves powder dispersion.[1]

Don PPE: Nitrile gloves (double), lab coat, and safety goggles.[1]

Absorb:
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Liquid: Cover with absorbent pads.[1] Use a non-combustible absorbent (vermiculite) if

volume is significant.[1]

Powder: Cover with a wet paper towel (dampened with water) to prevent dust generation,

then wipe up.[1]

Clean: Clean the surface with 70% Ethanol followed by a soap and water wash.[1]

Note: Ethanol solubilizes the compound, helping remove residue, but it spreads it if you

are not careful. Wipe from the outside in.[1]

Dispose: All cleanup materials go into the Hazardous Chemical Waste bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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